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For Researchers, Scientists, and Drug Development Professionals

Introduction
Vitexolide D is a labdane-type diterpenoid isolated from the leaves of Vitex vestita, a plant

species found in Malaysia.[1] This class of natural products has garnered significant interest in

the scientific community due to its diverse and potent biological activities. Vitexolide D, in

particular, has demonstrated notable cytotoxic effects against human cancer cell lines and

moderate antibacterial activity. This technical guide provides a comprehensive overview of the

known physical, chemical, and biological properties of Vitexolide D, with a focus on presenting

quantitative data, experimental methodologies, and a hypothesized signaling pathway for its

cytotoxic action.

Physical and Chemical Properties
Vitexolide D is a white powder with a molecular formula of C₂₀H₃₀O₃, corresponding to a

molecular weight of 318.45 g/mol .[1] It is soluble in a range of organic solvents, including

chloroform, dichloromethane, ethyl acetate, dimethyl sulfoxide (DMSO), and acetone. Detailed

quantitative physical properties and spectral data are summarized in the tables below.

Table 1: Physical and Chemical Properties of Vitexolide
D
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Property Value Reference

Molecular Formula C₂₀H₃₀O₃ [1]

Molecular Weight 318.45 g/mol [1]

Physical Description Powder [1]

Melting Point Data not available

Solubility
Chloroform, Dichloromethane,

Ethyl Acetate, DMSO, Acetone
[1]

Source Vitex vestita [1]

Table 2: Spectroscopic Data for Vitexolide D
Technique Data

¹H NMR

Specific chemical shifts and coupling constants

are not publicly available in the reviewed

literature. The structure was confirmed by 1D

and 2D NMR analyses.[1]

¹³C NMR

Specific chemical shifts are not publicly

available in the reviewed literature. The

structure was confirmed by 1D and 2D NMR

analyses.[1]

HRMS

The exact m/z value is not publicly available in

the reviewed literature. The molecular formula

was confirmed by HRMS experiments.[1]

Infrared (IR)
Characteristic absorption bands are not publicly

available in the reviewed literature.

Note: Detailed spectral data for Vitexolide D is reported in the primary literature by Corlay et

al. (2015) in the Journal of Natural Products, but was not accessible through the conducted

searches.

Experimental Protocols
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Isolation of Vitexolide D from Vitex vestita
The isolation of Vitexolide D was achieved through a bioassay-guided purification of the

dichloromethane extract of the leaves of Vitex vestita.[1] While the specific details of the

chromatographic separations are not available in the reviewed literature, a general workflow for

such a process is outlined below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b161689?utm_src=pdf-body
https://www.benchchem.com/product/b161689?utm_src=pdf-body
https://www.chemfaces.com/natural/Vitexolide-D-CFN96446.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extraction and Fractionation

Purification

Dried leaves of Vitex vestita

Maceration with Dichloromethane

Solvent

Crude Dichloromethane Extract

Antibacterial and Cytotoxicity Assays

Guidance

Column Chromatography (e.g., Silica Gel)

Bioactive Fractions

Preparative High-Performance
Liquid Chromatography (HPLC)

Vitexolide D

Spectroscopic Analysis
(NMR, HRMS, IR)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Vitexolide D | CAS:1788090-69-6 | Manufacturer ChemFaces [chemfaces.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Vitexolide D: Physical,
Chemical, and Biological Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b161689#physical-and-chemical-properties-of-
vitexolide-d]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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